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Compound of Interest

Compound Name: CD2314

Cat. No.: B1668752

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential, step-by-step procedures for the safe disposal of
CD2314, a potent and selective retinoic acid receptor 3 (RAR[) agonist used in research.
Adherence to these protocols is critical for minimizing risks and maintaining a safe research
environment.

CD2314 Chemical and Safety Data

A summary of key quantitative data for CD2314 is presented below. This information is crucial
for a comprehensive understanding of the compound's characteristics and for making informed
decisions regarding its handling and disposal.
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Property Value Source

5-(5,6,7,8-Tetrahydro-5,5,8,8-
Chemical Name tetramethyl-2-anthracenyl)-3- Tocris Bioscience[1]

thiophenecarboxylic acid

Molecular Formula C23H240:2S Tocris Bioscience[1]
Molecular Weight 364.5 g/mol Tocris Bioscience[1]
CAS Number 170355-37-0 Tocris Bioscience[1]
Purity >98% (HPLC) Tocris Bioscience[1]
Storage Store at +4°C Tocris Bioscience
Solubility Soluble to 100 mM in DMSO R&D Systems
Potent and selective RARP Tocris Bioscience,

Known Biological Activity )
receptor agonist. MedchemExpress

As a retinoid, may cause skin

and eye irritation. Handle with o
] ] General Retinoid Safety
Potential Hazards caution as developmental )
L ) Information
toxicity is a concern for this

class of compounds.

Experimental Protocol: Waste Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of CD2314 waste generated in a laboratory setting.
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CD2314 Disposal Workflow
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Caption: Workflow for the safe disposal of CD2314 waste.
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Step-by-Step Disposal Procedures

1. Waste Minimization: Before beginning any experiment, plan to minimize the generation of
hazardous waste.

e Order and prepare only the amount of CD2314 solution required for your experiment.
» Whenever possible, substitute with less hazardous chemicals.

2. Personal Protective Equipment (PPE): Always wear appropriate PPE when handling
CD2314 and its waste. This includes:

o Safety glasses or goggles
e Alab coat
o Chemical-resistant gloves (e.g., nitrile)

3. Waste Segregation and Collection: Proper segregation of waste is crucial to prevent
dangerous chemical reactions.

e Solid Waste:

o Dispose of all contaminated solid materials, such as gloves, absorbent pads, and empty
vials, in a designated hazardous solid waste container. This container should be clearly
labeled "Hazardous Waste" and list "CD2314" as a component.

e Liquid Waste:

o Collect all unused CD2314 solutions and contaminated solvents in a dedicated, leak-proof,
and chemically compatible hazardous liquid waste container.

o Do not mix CD2314 waste with incompatible chemicals.
o The container must be kept closed except when adding waste.

o Clearly label the container with a "Hazardous Waste" tag, specifying all contents, including
solvents and their approximate concentrations.
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e Sharps Waste:

o Dispose of any contaminated needles, syringes, or broken glass in a designated,
puncture-resistant sharps container.

4. Storage of Hazardous Waste:

» Store all hazardous waste containers in a designated and clearly marked satellite
accumulation area within the laboratory.

e Ensure secondary containment is in place to capture any potential leaks or spills.

5. Disposal of Empty Containers:

» An empty container that has held CD2314 should be triple-rinsed with a suitable solvent.

e The rinsate must be collected and disposed of as hazardous liquid waste.

 After triple-rinsing, deface or remove the original label and dispose of the container
according to your institution's guidelines for non-hazardous lab glass or plastic.

6. Final Disposal:

» Never dispose of CD2314 waste down the drain or in the regular trash.

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of all CD2314 hazardous waste.

e Ensure all waste is properly labeled and sealed before pickup.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
that your research is conducted in an environmentally responsible manner. Always consult your
institution's specific chemical hygiene plan and waste disposal guidelines for any additional
requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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